Cas no 2172010-58-9 (2-(propane-2-sulfonyl)thiophene-3-carboxylic acid)

• Product Name: 2-(propane-2-sulfonyl)thiophene-3-carboxylic acid
• CAS No: 2172010-58-9
• MF: C₈H₁₀O₄S₂
• MW: 234.292600154877
• CID: 5965400
• PubChem ID: 165571902
• Update Time: 2025-10-22

2-(propane-2-sulfonyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(propane-2-sulfonyl)thiophene-3-carboxylic acid
• 2172010-58-9
• EN300-1609955

• Inchi： 1S/C8H10O4S2/c1-5(2)14(11,12)8-6(7(9)10)3-4-13-8/h3-5H,1-2H3,(H,9,10)
• InChI Key： DRVIBEQCCLZLAO-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)O)C=CS1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 234.00205114g/mol
• Monoisotopic Mass: 234.00205114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-(propane-2-sulfonyl)thiophene-3-carboxylic acid

Recent Advances in the Study of 2-(Propane-2-sulfonyl)thiophene-3-carboxylic Acid (CAS: 2172010-58-9) and Its Applications in Chemical Biology and Medicine

The compound 2-(propane-2-sulfonyl)thiophene-3-carboxylic acid (CAS: 2172010-58-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

One of the key areas of research involving 2-(propane-2-sulfonyl)thiophene-3-carboxylic acid is its application in the design of small-molecule inhibitors targeting specific enzymes. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized a combination of molecular docking and kinetic assays to elucidate the binding interactions, revealing that the sulfonyl and carboxylic acid moieties play a critical role in stabilizing the enzyme-inhibitor complex.

In addition to its anti-inflammatory potential, recent investigations have explored the anticancer properties of 2-(propane-2-sulfonyl)thiophene-3-carboxylic acid derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound displayed selective cytotoxicity against cancer cell lines, particularly those with overexpression of the epidermal growth factor receptor (EGFR). The study emphasized the importance of the thiophene ring in mediating these effects, suggesting that further structural modifications could enhance both potency and selectivity.

The synthesis of 2-(propane-2-sulfonyl)thiophene-3-carboxylic acid has also been optimized in recent years, with several research groups developing more efficient and scalable routes. A notable advancement was described in Organic Process Research & Development (2023), where a one-pot synthesis method was introduced, significantly reducing the number of steps and improving overall yield. This methodological improvement is expected to facilitate the broader application of this compound in drug discovery programs.

Looking ahead, the potential of 2-(propane-2-sulfonyl)thiophene-3-carboxylic acid extends beyond its current applications. Preliminary data from ongoing studies suggest its utility in the development of antimicrobial agents and as a scaffold for targeted drug delivery systems. As research continues to uncover the multifaceted roles of this compound, it is poised to become a cornerstone in the design of next-generation therapeutics. This brief underscores the importance of continued exploration into its chemical and biological properties to fully realize its therapeutic potential.